Cas no 1251950-63-6 (8'-chloro-7'-methoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline] hydrochloride)

• Product Name: 8'-chloro-7'-methoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline] hydrochloride
• CAS No: 1251950-63-6
• MF: C₁₆H₁₉Cl₂N₃O
• MW: 340.247561693192
• MDL: MFCD17392919
• CID: 4582151
• PubChem ID: 51000241
• Update Time: 2025-10-23

8'-chloro-7'-methoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline] hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-7-methoxy-4,5-dihydrospiro[pyrrolo(1,2-a) quinoxaline-4,4'-piperidine] hydrochloride
• 8'-Chloro-7'-methoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline] hydrochloride
• 8-chloro-7-methoxyspiro[5H-pyrrolo[1,2-a]quinoxaline-4,4'-piperidine]
• AKOS015846229
• LE-0704
• 8'-chloro-7'-methoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline]hydrochloride
• 8-chloro-7-methoxyspiro[5H-pyrrolo[1,2-a]quinoxaline-4,4'-piperidine];hydrochloride
• 8-chloro-7-methoxy-4,5-dihydrospiro[pyrrolo(1,2-a)quinoxaline-4,4'-piperidine] hydrochloride
• CS-0443634
• 1251950-63-6
• MFCD17392919
• 8'-chloro-7'-methoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline] hydrochloride

• MDL： MFCD17392919
• Inchi： 1S/C16H18ClN3O.ClH/c1-21-14-10-12-13(9-11(14)17)20-8-2-3-15(20)16(19-12)4-6-18-7-5-16;/h2-3,8-10,18-19H,4-7H2,1H3;1H
• InChI Key： KMMZPNGHIYOUIH-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C1(CCNCC1)NC1C=C(OC)C(Cl)=CC2=1.Cl

Computed Properties

• Exact Mass: 339.0905176g/mol
• Monoisotopic Mass: 339.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2Ų

Additional information on 8'-chloro-7'-methoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline] hydrochloride

8'-Chloro-7'-Methoxy-5'H-Spiro[Piperidine-4,4'-Pyrrolo[1,2-A]Quinoxaline] Hydrochloride: A Comprehensive Overview

8'-Chloro-7'-Methoxy-5'H-Spiro[Piperidine-4,4'-Pyrrolo[1,2-A]Quinoxaline] Hydrochloride, with the CAS number 1251950-63-6, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by their unique structural features where two rings are joined by a single atom. The presence of a piperidine ring fused with a pyrrolo[1,2-a]quinoxaline moiety introduces a complex yet intriguing framework that has been explored for its potential therapeutic applications.

The structural complexity of this compound is further enhanced by the substitution patterns on the pyrrolo[1,2-a]quinoxaline ring. Specifically, the 8' position bears a chlorine atom (Cl), while the 7' position is substituted with a methoxy group (OCH3). These substituents play a crucial role in modulating the physicochemical properties and biological activity of the compound. Recent studies have highlighted the importance of such substitutions in optimizing drug-like properties such as solubility, permeability, and bioavailability.

From a synthetic standpoint, the construction of this compound involves a series of intricate steps that require precise control over reaction conditions. The synthesis typically begins with the preparation of the pyrrolo[1,2-a]quinoxaline core, which is then subjected to various functionalization reactions to introduce the desired substituents. The introduction of the chlorine and methoxy groups at specific positions is achieved through carefully designed substitution reactions. The final step involves protonation to yield the hydrochloride salt form (hydrochloride), which is often preferred for its enhanced stability and solubility.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways implicated in diseases such as cancer and neurodegenerative disorders. For instance, research has shown that this compound exhibits selective inhibition against certain kinases involved in cell proliferation and survival. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature contributes to efficient absorption across biological membranes, while its metabolic stability ensures sustained plasma levels. However, further studies are required to fully characterize its pharmacokinetic properties in humans and to assess its potential for clinical translation.

The development of this compound represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity underscore its potential as a lead compound for drug discovery efforts targeting complex diseases. As research continues to unfold, it is anticipated that this compound will pave the way for innovative therapeutic strategies that address unmet medical needs.